1-[(2,2-dichloro-1-methylcyclopropyl)carbonyl]-4-(2-furoyl)piperazine

• IUPAC Name: [4-(2,2-dichloro-1-methylcyclopropanecarbonyl)piperazin-1-yl]-(furan-2-yl)methanone
• InChI: InChI=1S/C14H16Cl2N2O3/c1-13(9-14(13,15)16)12(20)18-6-4-17(5-7-18)11(19)10-3-2-8-21-10/h2-3,8H,4-7,9H2,1H3
• InChI Key: HELRPXIJOOBOOF-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC1(Cl)Cl)C(=O)N2CCN(CC2)C(=O)C3=CC=CO3
• Molecular Formula: C14H16Cl2N2O3
• Molecular Weight: 331.2 g/mol

Description

1-[(2,2-dichloro-1-methylcyclopropyl)carbonyl]-4-(2-furoyl)piperazine, also known as CPP-115, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. CPP-115 is a potent inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase (GABA-AT), which is responsible for the breakdown of the neurotransmitter GABA in the brain.

Mechanism of Action

1-[(2,2-dichloro-1-methylcyclopropyl)carbonyl]-4-(2-furoyl)piperazine works by inhibiting GABA-AT, which is responsible for the breakdown of GABA in the brain. By inhibiting GABA-AT, 1-[(2,2-dichloro-1-methylcyclopropyl)carbonyl]-4-(2-furoyl)piperazine increases the levels of GABA in the brain, which can lead to a reduction in neuronal excitability and a decrease in seizure activity and anxiety-like behavior.
Biochemical and Physiological Effects
1-[(2,2-dichloro-1-methylcyclopropyl)carbonyl]-4-(2-furoyl)piperazine has been shown to increase GABA levels in the brain, which can lead to a reduction in seizure activity and anxiety-like behavior. In addition, 1-[(2,2-dichloro-1-methylcyclopropyl)carbonyl]-4-(2-furoyl)piperazine has been shown to reduce drug-seeking behavior in animal models of addiction. However, the exact biochemical and physiological effects of 1-[(2,2-dichloro-1-methylcyclopropyl)carbonyl]-4-(2-furoyl)piperazine are still being studied.

Advantages and Limitations for Lab Experiments

One advantage of 1-[(2,2-dichloro-1-methylcyclopropyl)carbonyl]-4-(2-furoyl)piperazine is its potency as a GABA-AT inhibitor. This makes it a valuable tool for studying the role of GABA in various neurological disorders. However, 1-[(2,2-dichloro-1-methylcyclopropyl)carbonyl]-4-(2-furoyl)piperazine is also highly lipophilic, which can make it difficult to work with in certain experimental setups. In addition, the long-term effects of 1-[(2,2-dichloro-1-methylcyclopropyl)carbonyl]-4-(2-furoyl)piperazine on GABA levels in the brain are still unknown.

Future Directions

There are several future directions for research on 1-[(2,2-dichloro-1-methylcyclopropyl)carbonyl]-4-(2-furoyl)piperazine. One area of interest is the potential therapeutic applications of 1-[(2,2-dichloro-1-methylcyclopropyl)carbonyl]-4-(2-furoyl)piperazine in neurological disorders such as epilepsy, anxiety, and addiction. Another area of interest is the development of more selective GABA-AT inhibitors that can target specific subtypes of the enzyme. Finally, further studies are needed to determine the long-term effects of 1-[(2,2-dichloro-1-methylcyclopropyl)carbonyl]-4-(2-furoyl)piperazine on GABA levels in the brain and its potential for toxicity.

Scientific Research Applications

1-[(2,2-dichloro-1-methylcyclopropyl)carbonyl]-4-(2-furoyl)piperazine has been extensively studied for its potential therapeutic applications in a variety of neurological disorders, including epilepsy, anxiety, and addiction. In preclinical studies, 1-[(2,2-dichloro-1-methylcyclopropyl)carbonyl]-4-(2-furoyl)piperazine has been shown to increase GABA levels in the brain, which can lead to a reduction in seizure activity and anxiety-like behavior. In addition, 1-[(2,2-dichloro-1-methylcyclopropyl)carbonyl]-4-(2-furoyl)piperazine has been shown to reduce drug-seeking behavior in animal models of addiction.